Cas no 866018-84-0 (1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME)
1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME Chemical and Physical Properties
Names and Identifiers
-
- 1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME
- (Z)-N-{1-[6-(2,3-dihydro-1H-isoindol-2-yl)-2H-1,3-benzodioxol-5-yl]ethylidene}hydroxylamine
-
- Inchi: 1S/C17H16N2O3/c1-11(18-20)14-6-16-17(22-10-21-16)7-15(14)19-8-12-4-2-3-5-13(12)9-19/h2-7,20H,8-10H2,1H3
- InChI Key: OPFDEZJYHWKNJL-UHFFFAOYSA-N
- SMILES: CC(C1C(N2CC3C(=CC=CC=3)C2)=CC2OCOC=2C=1)=NO
1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 4W-0326-1MG |
1-[6-(1,3-dihydro-2H-isoindol-2-yl)-1,3-benzodioxol-5-yl]-1-ethanone oxime |
866018-84-0 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 4W-0326-5MG |
1-[6-(1,3-dihydro-2H-isoindol-2-yl)-1,3-benzodioxol-5-yl]-1-ethanone oxime |
866018-84-0 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 4W-0326-10MG |
1-[6-(1,3-dihydro-2H-isoindol-2-yl)-1,3-benzodioxol-5-yl]-1-ethanone oxime |
866018-84-0 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 4W-0326-50MG |
1-[6-(1,3-dihydro-2H-isoindol-2-yl)-1,3-benzodioxol-5-yl]-1-ethanone oxime |
866018-84-0 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 4W-0326-100MG |
1-[6-(1,3-dihydro-2H-isoindol-2-yl)-1,3-benzodioxol-5-yl]-1-ethanone oxime |
866018-84-0 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME
Introduction to Compound CAS No 866018-84-0: 1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME
The compound with CAS No 866018-84-0, named as 1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxole ring system and an isoindole moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and material science.
Recent studies have highlighted the potential of this compound as a bioactive agent. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for its use in therapeutic interventions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases.
The synthesis of 1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the isoindole derivative, followed by its coupling with the benzodioxole moiety through a series of nucleophilic aromatic substitution reactions.
In terms of physical properties, this compound is known for its high stability under physiological conditions, making it suitable for in vivo studies. Its solubility in common organic solvents also facilitates its use in various analytical techniques such as HPLC and NMR spectroscopy.
One of the most intriguing aspects of this compound is its ability to form hydrogen bonds due to the presence of hydroxyl groups in the benzodioxole ring. This property not only enhances its bioavailability but also contributes to its potential as a lead compound in drug design.
Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of this compound with greater accuracy. Molecular docking studies have revealed that it has a high binding affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in the development of novel therapeutics.
In conclusion, the compound with CAS No 866018-84_0, namely 1-[6-(1,3-DIHYDRO_2H_ISOINDOL_2_YL)_1_3_BENZODIOXOL_5_YL]_1_ETHANONE_OXIME, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activity make it a valuable tool for researchers in various scientific disciplines.
866018-84-0 (1-[6-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1,3-BENZODIOXOL-5-YL]-1-ETHANONE OXIME) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)